Cas no 799854-43-6 (S-Methyl 2,6,6-trimethylcyclohex-3-ene-1-carbothioate)

• Product Name: S-Methyl 2,6,6-trimethylcyclohex-3-ene-1-carbothioate
• CAS No: 799854-43-6
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 2802543
• PubChem ID: 71401471
• Update Time: 2025-04-21

S-Methyl 2,6,6-trimethylcyclohex-3-ene-1-carbothioate Chemical and Physical Properties

Names and Identifiers

• 799854-43-6
• DTXSID50822512
• S-Methyl 2,6,6-trimethylcyclohex-3-ene-1-carbothioate
• SCHEMBL6692704

• Inchi： 1S/C11H18OS/c1-8-6-5-7-11(2,3)9(8)10(12)13-4/h5-6,8-9H,7H2,1-4H3
• InChI Key： CHKVNPCXNNRZPC-UHFFFAOYSA-N
• SMILES： S(C)C(C1C(C)C=CCC1(C)C)=O

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters